N'-(4-bromobenzylidene)-2-[(1-ethyl-1H-benzimidazol-2-yl)thio]acetohydrazide

• IUPAC Name: N-[(E)-(4-bromophenyl)methylideneamino]-2-(1-ethylbenzimidazol-2-yl)sulfanylacetamide
• InChI: InChI=1S/C18H17BrN4OS/c1-2-23-16-6-4-3-5-15(16)21-18(23)25-12-17(24)22-20-11-13-7-9-14(19)10-8-13/h3-11H,2,12H2,1H3,(H,22,24)/b20-11+
• InChI Key: YDPJDLYLTXBHBY-RGVLZGJSSA-N
• Canonical SMILES: CCN1C2=CC=CC=C2N=C1SCC(=O)NN=CC3=CC=C(C=C3)Br
• Isomeric SMILES: CCN1C2=CC=CC=C2N=C1SCC(=O)N/N=C/C3=CC=C(C=C3)Br
• Molecular Formula: C18H17BrN4OS
• Molecular Weight: 417.3 g/mol

Description

N'-(4-bromobenzylidene)-2-[(1-ethyl-1H-benzimidazol-2-yl)thio]acetohydrazide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. The synthesis method of this compound, its mechanism of action, and its biochemical and physiological effects are of great interest to researchers.

Mechanism of Action

The mechanism of action of N'-(4-bromobenzylidene)-2-[(1-ethyl-1H-benzimidazol-2-yl)thio]acetohydrazide is not fully understood. However, studies have suggested that this compound may exert its anti-cancer effects by inducing apoptosis (programmed cell death) in cancer cells. Additionally, this compound may inhibit the growth of cancer cells by interfering with cellular signaling pathways.
Biochemical and Physiological Effects:
Studies have shown that N'-(4-bromobenzylidene)-2-[(1-ethyl-1H-benzimidazol-2-yl)thio]acetohydrazide may have several biochemical and physiological effects. For example, this compound has been shown to inhibit the activity of certain enzymes, such as topoisomerase II, which is involved in DNA replication. Additionally, this compound may affect the expression of certain genes, leading to changes in cellular processes.

Advantages and Limitations for Lab Experiments

N'-(4-bromobenzylidene)-2-[(1-ethyl-1H-benzimidazol-2-yl)thio]acetohydrazide has several advantages and limitations for lab experiments. One advantage is that this compound is relatively easy to synthesize and purify, making it readily available for research purposes. However, one limitation is that the mechanism of action of this compound is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several potential future directions for research on N'-(4-bromobenzylidene)-2-[(1-ethyl-1H-benzimidazol-2-yl)thio]acetohydrazide. One area of interest is the development of this compound as a potential anti-cancer agent. Further studies are needed to elucidate the mechanism of action of this compound and to determine its efficacy in vivo. Additionally, studies on the antimicrobial properties of this compound may lead to the development of new antibiotics. Finally, research on the biochemical and physiological effects of this compound may provide insights into its potential applications in other fields, such as agriculture or environmental science.
Conclusion:
In conclusion, N'-(4-bromobenzylidene)-2-[(1-ethyl-1H-benzimidazol-2-yl)thio]acetohydrazide is a chemical compound that has shown promising results in various scientific research applications. The synthesis method, mechanism of action, and biochemical and physiological effects of this compound are of great interest to researchers. Future research on this compound may lead to the development of new anti-cancer agents, antibiotics, and other applications.

Synthesis Methods

The synthesis of N'-(4-bromobenzylidene)-2-[(1-ethyl-1H-benzimidazol-2-yl)thio]acetohydrazide involves the reaction between 1-ethyl-2-mercapto-1H-benzimidazole and 4-bromobenzaldehyde in the presence of acetic acid and hydrazine hydrate. The reaction proceeds under reflux conditions, and the resulting compound is purified by recrystallization.

Scientific Research Applications

N'-(4-bromobenzylidene)-2-[(1-ethyl-1H-benzimidazol-2-yl)thio]acetohydrazide has been extensively studied for its potential applications in various fields. In medicine, this compound has shown promising results as an anti-cancer agent, with studies demonstrating its ability to inhibit the growth of cancer cells. Additionally, this compound has been shown to possess antimicrobial properties, making it a potential candidate for the development of new antibiotics.